3-[Dimethyl-[3-[(4-octylbenzoyl)amino]propyl]azaniumyl]propane-1-sulfonate 3-[Dimethyl-[3-[(4-octylbenzoyl)amino]propyl]azaniumyl]propane-1-sulfonate
Brand Name: Vulcanchem
CAS No.: 216667-49-1
VCID: VC20767155
InChI: InChI=1S/C23H40N2O4S/c1-4-5-6-7-8-9-12-21-13-15-22(16-14-21)23(26)24-17-10-18-25(2,3)19-11-20-30(27,28)29/h13-16H,4-12,17-20H2,1-3H3,(H-,24,26,27,28,29)
SMILES: CCCCCCCCC1=CC=C(C=C1)C(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-]
Molecular Formula: C23H40N2O4S
Molecular Weight: 440.6 g/mol

3-[Dimethyl-[3-[(4-octylbenzoyl)amino]propyl]azaniumyl]propane-1-sulfonate

CAS No.: 216667-49-1

Cat. No.: VC20767155

Molecular Formula: C23H40N2O4S

Molecular Weight: 440.6 g/mol

* For research use only. Not for human or veterinary use.

3-[Dimethyl-[3-[(4-octylbenzoyl)amino]propyl]azaniumyl]propane-1-sulfonate - 216667-49-1

Specification

CAS No. 216667-49-1
Molecular Formula C23H40N2O4S
Molecular Weight 440.6 g/mol
IUPAC Name 3-[dimethyl-[3-[(4-octylbenzoyl)amino]propyl]azaniumyl]propane-1-sulfonate
Standard InChI InChI=1S/C23H40N2O4S/c1-4-5-6-7-8-9-12-21-13-15-22(16-14-21)23(26)24-17-10-18-25(2,3)19-11-20-30(27,28)29/h13-16H,4-12,17-20H2,1-3H3,(H-,24,26,27,28,29)
Standard InChI Key AQVJFUZGGMXMED-UHFFFAOYSA-N
SMILES CCCCCCCCC1=CC=C(C=C1)C(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-]
Canonical SMILES CCCCCCCCC1=CC=C(C=C1)C(=O)NCCC[N+](C)(C)CCCS(=O)(=O)[O-]

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